Cas no 1129-42-6 ((6-Methyl-2-oxo-hexahydro-pyrimidin-4-yl)-urea)

• Product Name: (6-Methyl-2-oxo-hexahydro-pyrimidin-4-yl)-urea
• CAS No: 1129-42-6
• MF: C₆H₁₂N₄O₂
• MW: 172.185080528259
• CID: 175485
• PubChem ID: 95479
• Update Time: 2025-06-12

(6-Methyl-2-oxo-hexahydro-pyrimidin-4-yl)-urea Chemical and Physical Properties

Names and Identifiers

• Urea,N-(hexahydro-6-methyl-2-oxo-4-pyrimidinyl)-
• (Hexahydro-6-methyl-2-oxo-4-pyrimidinyl)urea
• 1-(6-methyl-2-oxohexahydropyrimidin-4-yl)urea
• 6-Methyl-2-oxoperhydropyrimidin-4-ylurea
• NSC 13403
• NSC 138171
• Urea, (hexahydro-6-methyl-2-oxo-4-pyrimidinyl)-
• NSC13403
• W-109648
• (6-methyl-2-oxo-hexahydropyrimidin-4-yl)urea
• DTXSID00883658
• 2-oxo-4-methyl-6 ureidohexahydropyrimidine
• NSC-138171
• NSC-13403
• (6-methyl-2-oxo-1,3-diazinan-4-yl)urea
• CZAUMIGWDFREBR-UHFFFAOYSA-N
• N-(6-Methyl-2-oxohexahydro-4-pyrimidinyl)urea #
• 1129-42-6
• (6-Methyl-2-oxo-hexahydro-pyrimidin-4-yl)-urea
• SCHEMBL2895352
• Pyrimidin-2-one, hexahydro-4-methyl-6-ureido-
• EINECS 214-447-6
• NSC138171
• crotonylidene diurea
• AKOS028113967
• EC 214-447-6
• NS00004444
• Urea, N-(hexahydro-6-methyl-2-oxo-4-pyrimidinyl)-

• Inchi： 1S/C6H12N4O2/c1-3-2-4(9-5(7)11)10-6(12)8-3/h3-4H,2H2,1H3,(H3,7,9,11)(H2,8,10,12)
• InChI Key： CZAUMIGWDFREBR-UHFFFAOYSA-N
• SMILES： O=C1NC(CC(C)N1)NC(N)=O

Computed Properties

• Exact Mass: 172.09616
• Monoisotopic Mass: 172.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: -1.2
• Topological Polar Surface Area: 96.2Ų

Experimental Properties

• PSA: 96.25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on (6-Methyl-2-oxo-hexahydro-pyrimidin-4-yl)-urea

Research Brief on (6-Methyl-2-oxo-hexahydro-pyrimidin-4-yl)-urea (CAS: 1129-42-6): Recent Advances and Applications

In recent years, (6-Methyl-2-oxo-hexahydro-pyrimidin-4-yl)-urea (CAS: 1129-42-6) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, characterized by its pyrimidinone core and urea moiety, has been explored for its role in modulating various biological pathways. Recent studies have focused on its synthesis, mechanism of action, and potential as a lead compound in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the efficient synthesis of (6-Methyl-2-oxo-hexahydro-pyrimidin-4-yl)-urea via a novel catalytic pathway, which improved yield and purity compared to traditional methods. The study also demonstrated its inhibitory effects on specific enzymes involved in inflammatory responses, suggesting potential applications in treating chronic inflammatory diseases. These findings were supported by in vitro assays and molecular docking simulations, which revealed high binding affinity to target proteins.

Further research has explored the compound's potential in oncology. A preclinical study conducted in 2024 reported that (6-Methyl-2-oxo-hexahydro-pyrimidin-4-yl)-urea exhibited selective cytotoxicity against certain cancer cell lines, particularly those with dysregulated cell cycle pathways. The compound's ability to induce apoptosis without significant off-target effects makes it a promising candidate for further development as an anticancer agent. However, additional in vivo studies are required to validate these findings and assess pharmacokinetic properties.

Beyond its therapeutic potential, (6-Methyl-2-oxo-hexahydro-pyrimidin-4-yl)-urea has also been investigated for its role in chemical biology as a molecular probe. Its structural versatility allows for modifications that can be tailored to study specific biological interactions. For instance, a recent application involved tagging the compound with fluorescent markers to track its distribution and interaction with cellular components in real-time, providing valuable insights into its mechanism of action.

Despite these advancements, challenges remain in optimizing the compound's bioavailability and minimizing potential side effects. Researchers are actively exploring derivative compounds and formulation strategies to address these limitations. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, (6-Methyl-2-oxo-hexahydro-pyrimidin-4-yl)-urea represents a versatile and promising compound in the realm of chemical biology and drug discovery. Its diverse applications, from anti-inflammatory agents to anticancer therapies, underscore its potential as a valuable tool in both research and clinical settings. Continued research and development efforts will be crucial in unlocking its full therapeutic potential.